Cas no 132149-28-1 (3'-deoxy-3'-[(trifluoroacetyl)amino]thymidine)

• Product Name: 3'-deoxy-3'-[(trifluoroacetyl)amino]thymidine
• CAS No: 132149-28-1
• MF: C₁₂H₁₄F₃N₃O₅
• MW: 337.251873493195
• CID: 1229586
• PubChem ID: 452681
• Update Time: 2025-04-20

3'-deoxy-3'-[(trifluoroacetyl)amino]thymidine Chemical and Physical Properties

Names and Identifiers

• 3'-deoxy-3'-[(trifluoroacetyl)amino]thymidine
• 2,2,2-trifluoro-N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]acetamide
• 3'-Trifluoroacetylamino-3'-deoxythymidine
• DTXSID90157375
• 2,2,2-trifluoro-N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetamide
• 132149-28-1
• Thymidine, 3'-deoxy-3'-((trifluoroacetyl)amino)-
• SCHEMBL9289114
• 3'-Trifluoroacetylamino-3'-dT
• Thymidine, 3'-deoxy-3'-[(trifluoroacetyl)amino]-
• NOFSEFRXBUPPDX-XLPZGREQSA-N

• Inchi： 1S/C12H14F3N3O5/c1-5-3-18(11(22)17-9(5)20)8-2-6(7(4-19)23-8)16-10(21)12(13,14)15/h3,6-8,19H,2,4H2,1H3,(H,16,21)(H,17,20,22)/t6-,7+,8+/m0/s1
• InChI Key： NOFSEFRXBUPPDX-XLPZGREQSA-N
• SMILES： FC(C(N[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 337.08862
• Monoisotopic Mass: 337.08855504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.97